methyl 2-(5-bromo-3-cyano-2-oxopyridin-1(2H)-yl)acetate

• CAS No.: 1083168-85-7
• Molecular Formula: C9H7BrN2O3
• Molecular Weight: 271.07 g/mol
• IUPAC Name: methyl 2-(5-bromo-3-cyano-2-oxopyridin-1-yl)acetate
• InChI: InChI=1S/C9H7BrN2O3/c1-15-8(13)5-12-4-7(10)2-6(3-11)9(12)14/h2,4H,5H2,1H3
• InChI Key: BRRABOXPZVPDIV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C=C(C=C(C1=O)C#N)Br

Description

Methyl 2-(5-bromo-3-cyano-2-oxopyridin-1(2H)-yl)acetate is a useful research compound. Its molecular formula is C9H7BrN2O3 and its molecular weight is 271.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-bromo-3-cyano-2(1H)-pyridinone (1.4 g, 7.0 mmol) and potassium carbonate (1.9 g, 1.3 mL, 14.1 mmol), THF (26.4 mL) and methyl chloroacetate (1.53 g, 1.2 mL, 14.1 mmol) were added. The reaction was stirred at 80° C. The starting material didn't dissolve well in THF. After 3.5 hours, mainly staring material was observed. DMF (18 mL) was added and the starting material went into solution. The reaction was heated at 80° C. for 45 minutes. The desired mass was observed by LCMS. The reaction was filtered using ethyl acetate and the solvent was evaporated under reduced pressure. The crude product was separated by column chromatography on silica gel (0-100% ethyl acetate in hexane) to yield methyl 2-(5-bromo-3-cyano-2-oxopyridin-1(2H)-yl)acetate as a yellow solid (1.42 g, 74%). ESI-MS m/z calc. 271.07. found 271.3 (M+1)+. Retention time 0.59 minutes.